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Compound of Interest

Compound Name: 17:0-22:4 PC-d5

CAS No.: 2342575-43-1

Cat. No.: B15557799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quantitative lipidomics is a critical tool for understanding the complex roles of lipids in health

and disease. Accurate and precise quantification of lipid species is essential for biomarker

discovery, drug development, and a deeper understanding of cellular processes. Stable

isotope-labeled internal standards are indispensable for correcting for variations in sample

preparation and mass spectrometric analysis. 17:0-22:4 Phosphatidylcholine-d5 (17:0-22:4 PC-
d5) is a deuterated synthetic phosphatidylcholine that serves as an ideal internal standard for

the quantification of phosphatidylcholine (PC) species, particularly those containing

polyunsaturated fatty acids (PUFAs) like docosatetraenoic acid (22:4). Its unique mass allows it

to be distinguished from endogenous lipids, ensuring accurate quantification.

This application note provides a detailed protocol for the use of 17:0-22:4 PC-d5 in a

quantitative lipidomics workflow using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).
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Product Specifications
Parameter Specification

Product Name
1-heptadecanoyl-2-docosatetraenoyl-sn-

glycero-3-phosphocholine-d5

Abbreviation 17:0-22:4 PC-d5

Molecular Formula C₄₇H₈₁D₅NO₈P

Molecular Weight 829.21 g/mol

Purity >99%

Storage -20°C in a sealed container, protected from light

Quantitative Data Presentation
The following table presents representative concentrations of various phosphatidylcholine

species, including those containing the 22:4 fatty acyl chain, in human plasma (NIST SRM

1950). These values were determined using LC-MS/MS with the aid of appropriate internal

standards, demonstrating the utility of standards like 17:0-22:4 PC-d5 for accurate

quantification.[1]
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Phosphatidylcholine Species Concentration (µmol/L) in NIST SRM 1950

PC(16:0/18:1) 135.3 ± 5.4

PC(16:0/18:2) 118.7 ± 4.7

PC(18:0/18:2) 88.9 ± 3.6

PC(18:1/18:2) 75.4 ± 3.0

PC(16:0/20:4) 48.5 ± 1.9

PC(18:0/20:4) 42.1 ± 1.7

PC(16:0/22:4)
Not explicitly quantified in this dataset, but

related species are present

PC(18:0/22:4)
Not explicitly quantified in this dataset, but

related species are present

PC(16:0/22:6) 18.9 ± 0.8

PC(18:0/22:6) 12.3 ± 0.5

Note: While the provided reference did not specifically quantify PC species with 22:4, the

presence and quantification of other long-chain PUFA-containing PCs highlight the applicability

of the methodology. The use of 17:0-22:4 PC-d5 would be crucial for the accurate

determination of these and other related species.

Experimental Protocols
A generalized workflow for quantitative lipidomics using 17:0-22:4 PC-d5 is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid
quadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantitative Lipidomics using 17:0-
22:4 PC-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557799/docs#application-note-quantitative-
lipidomics-using-17-0-22-4-pc-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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